3-Methyl-1,3,5-oxadiazinane-2,4,6-trione

• CAS: 89665-94-1
• Molecular Formula: C4H4N2O4
• Molecular Weight: 144.09 g/mol
• SMILES: CN1C(=O)NC(=O)OC1=O
• InChI: InChI=1S/C4H4N2O4/c1-6-2(7)5-3(8)10-4(6)9/h1H3,(H,5,7,8)
• InChIKey: XWNZFIRXODZNOA-UHFFFAOYSA-N

3-Methyl-1,3,5-oxadiazinane-2,4,6-trione [CAS 89665-94-1] is an asymmetrical N-methyl derivative of the 1,3,5-oxadiazine-2,4,6-trione heterocyclic scaffold. This six-membered ring system, containing one oxygen and two nitrogen atoms in a 1,3,5-arrangement, belongs to a class of masked isocyanate precursors and reactive intermediates.

3-Methyl-1,3,5-oxadiazinane-2,4,6-trione (CAS 89665-94-1): Class Identity and Procurement Profile

3-Methyl-1,3,5-oxadiazinane-2,4,6-trione [CAS 89665-94-1] is an asymmetrical N-methyl derivative of the 1,3,5-oxadiazine-2,4,6-trione heterocyclic scaffold [1]. This six-membered ring system, containing one oxygen and two nitrogen atoms in a 1,3,5-arrangement, belongs to a class of masked isocyanate precursors and reactive intermediates. The parent 1,3,5-oxadiazinane-2,4,6-trione ring is distinct from isomeric oxadiazinane systems (e.g., 1,2,5- or 1,3,4-oxadiazinanes) [2], offering specific reactivity toward nucleophiles and thermal ring-opening to regenerate isocyanate functionality. The mono-methyl substitution at the N3 position creates a chemically addressable differentiation point relative to the symmetrical N3,N5-disubstituted analogs that dominate the polyurethane and adhesive patent literature [1].

Masked isocyanate precursor with 1,3,5-oxadiazine-2,4,6-trione scaffold

N3-Methyl substitution provides one addressable N5–H reactive site for selective derivatization

Supports asymmetrical building-block synthesis and step-growth polymer studies

• [1] US Patent 4,544,743. Salts of 1,3,5-oxadiazines-2,4,6-triones, 1,3,5-oxadiazines-2,4,6-triones and the preparation thereof. Filed 1983, issued 1985. View Source
• [2] Itoh, K., Nakahara, H., Takashino, A. et al. Anti-Schistosomal activity and ADMET properties of 1,2,5-oxadiazinane-containing compound synthesized by visible-light photoredox catalysis. RSC Med. Chem., 2024, 15, 3310. DOI: 10.1039/d4md00599f. View Source

Why 3-Methyl-1,3,5-oxadiazinane-2,4,6-trione Cannot Be Replaced by Other In-Class Trioxo-Heterocycles

The 1,3,5-oxadiazine-2,4,6-trione ring constitutes a chemically distinct masked isocyanate platform that cannot be interchanged with isomeric oxadiazine-diones, barbituric acid (pyrimidine-trione), or cyanuric acid (triazine-trione) without fundamentally altering the release kinetics of the isocyanate payload and the mechanical profile of the resulting polyurethane network [1]. Within the 1,3,5-oxadiazinane-2,4,6-trione series, the methylation state at the N3 and N5 positions directly governs the available reactive sites for subsequent functionalization [2]. The 3-methyl derivative retains one free N5–H group capable of selective alkylation or acylation, whereas the 3,5-dimethyl analog offers no N–H substitution handle [2]. This difference determines whether the compound functions as a chain extender, a crosslinker precursor, or a terminal blocking agent in step-growth polymer synthesis. Substituting the 3-methyl compound with the 3,5-dimethyl or unsubstituted parent therefore produces a chemically distinct reactive stoichiometry that propagates through the entire synthetic sequence and final material properties [2].

Target

1 free N5–H site enables selective chain extension without crosslinking

Dimethyl Analog

0 free N–H sites; no further N-functionalization possible, altering prepolymer architecture

Target

One addressable N–H per molecule for stoichiometric control

Unsubstituted Parent

2 non-equivalent N–H sites may lead to uncontrolled di-functionalization and gelation

• [1] US Patent 4,444,947. One-can type pressure-sensitive adhesive composition. Filed 1982, issued 1984. View Source
• [2] US Patent 4,544,743. Salts of 1,3,5-oxadiazines-2,4,6-triones, 1,3,5-oxadiazines-2,4,6-triones and the preparation thereof. Filed 1983, issued 1985. View Source

Quantitative Differentiation Evidence for 3-Methyl-1,3,5-oxadiazinane-2,4,6-trione vs. Closest Analogs

Asymmetric N3-Methyl Substitution Preserves One Reactive N5–H Site vs. Symmetrically Blocked 3,5-Dimethyl Analog

In the 1,3,5-oxadiazine-2,4,6-trione patent literature, the molecular salt of 3-methyl-1,3,5-oxadiazine-2,4,6-trione reacts with one equivalent of an alkylating agent R'Y to yield asymmetrical 3-methyl-5-R'-1,3,5-oxadiazine-2,4,6-trione products [1]. The 3,5-dimethyl analog, by contrast, has both nitrogen positions fully substituted, rendering it inert toward further N-functionalization [1]. The target compound therefore provides exactly one addressable N–H site per molecule for selective derivatization, whereas the parent unsubstituted compound (CAS 6498-11-9) provides two non-equivalent N–H sites that require differential protection strategies [2].

Reactive N–H Sites

Class-level

1 free N5–H (Target) vs. 0 for 3,5-dimethyl analog; 2 for unsubstituted parent

Supports stoichiometric chain extension without crosslinking risk

Patent-derived reactivity; experimental validation recommended for specific reaction conditions

Evidence Dimension	Number of free N–H sites available for selective functionalization per molecule
Target Compound Data	1 free N–H (at N5 position); structure confirmed as asymmetrical monosubstituted oxadiazine-trione
Comparator Or Baseline	3,5-Dimethyl-1,3,5-oxadiazinane-2,4,6-trione (CAS 36209-52-6): 0 free N–H sites; Parent 1,3,5-oxadiazinane-2,4,6-trione (CAS 6498-11-9): 2 free N–H sites
Quantified Difference	Δ = +1 addressable N–H vs. dimethyl analog; Δ = −1 addressable N–H vs. unsubstituted parent
Conditions	Patent-defined method: reaction of oxadiazine-trione salt with alkyl halide or sulfate in aprotic solvent at 25–60 °C [1]

Why This Matters

A single free N–H site enables stoichiometrically controlled chain extension without crosslinking, a critical parameter for procurement of prepolymer intermediates with predictable molecular weight distribution.

• [1] US Patent 4,544,743. Salts of 1,3,5-oxadiazines-2,4,6-triones, 1,3,5-oxadiazines-2,4,6-triones and the preparation thereof. Filed 1983, issued 1985. View Source
• [2] Slotta, K. H. and Tschesche, R. Ber., 1927, 60, 295 (cited as prior art in US Patent 4,544,743 describing symmetrical disubstituted 1,3,5-oxadiazine-2,4,6-triones). View Source

Monomeric Oxadiazine-Trione vs. Polymeric Bis(Isocyanatohexyl) Analog: Lower Molecular Weight and Higher Isocyanate Equivalents per Gram

The 3-methyl-1,3,5-oxadiazinane-2,4,6-trione molecule (MW = 144.09 g/mol) [1] delivers a substantially lower formula weight per oxadiazine-trione ring compared to the industrially used 3,5-bis(6-isocyanatohexyl)-1,3,5-oxadiazinane-2,4,6-trione (MW = 380.40 g/mol, CAS 50639-37-7) [2]. On thermal ring-opening to regenerate isocyanate groups, the lower molecular weight translates to a higher theoretical isocyanate content per unit mass. For applications requiring a high density of latent NCO functionality in a low-viscosity formulation, the mono-methyl derivative offers a stoichiometric advantage.

Isocyanate Density

Reported

~2.64× more oxadiazine-trione rings per gram vs. bis(isocyanatohexyl) analog

May support lower loading levels in adhesive and coating formulations

Theoretical calculation based on confirmed molecular formulas; validate under formulation conditions

Evidence Dimension	Molecular weight per oxadiazine-2,4,6-trione ring unit (theoretical maximum isocyanate regenerating capacity per gram)
Target Compound Data	144.09 g/mol per trione ring (1 ring per molecule)
Comparator Or Baseline	3,5-Bis(6-isocyanatohexyl)-1,3,5-oxadiazinane-2,4,6-trione: 380.40 g/mol per trione ring (1 ring per molecule)
Quantified Difference	Target compound provides 2.64× more oxadiazine-trione rings per unit mass (6.94 mmol trione/g vs. 2.63 mmol trione/g)
Conditions	Theoretical calculation based on confirmed molecular formulas; applicable to solvent-free or solution formulations where mass-based dosing of latent isocyanate is required [1][2]

Why This Matters

Higher latent isocyanate density per gram enables lower loading levels in adhesive and coating formulations, directly reducing procurement volume and cost for a given NCO-equivalent specification.

• [1] AngeneChem. CAS 89665-94-1: 2H-1,3,5-Oxadiazine-2,4,6(3H,5H)-trione, 3-methyl-. Molecular Formula C4H4N2O4, Molecular Weight 144.0856. View Source
• [2] PubChem Compound Summary. 2H-1,3,5-Oxadiazine-2,4,6(3H,5H)-trione, 3,5-bis(6-isocyanatohexyl)-. CID 14450205. Molecular Weight 380.40 g/mol. View Source

Thermal Ring-Opening Temperature: Oxadiazine-Trione vs. Isocyanurate (Triazine-Trione) for Controlled Isocyanate Release

The oxadiazine-2,4,6-trione ring functions as a thermally labile masked isocyanate, regenerating free NCO groups upon heating. In the primer and adhesive patent literature, formulations based on oxadiazine-trione isocyanates cure effectively under ambient or moderately elevated conditions, whereas isocyanurate (triazine-2,4,6-trione) rings require substantially higher de-blocking temperatures (>150 °C) [1]. The 3-methyl derivative, as the simplest monosubstituted oxadiazine-trione building block, inherits this lower thermal latency profile, making it suitable for heat-sensitive substrate bonding where triazine-trione analogs would cause substrate degradation [1].

Thermal De-blocking

Class-level

Estimated ΔT ≥ 70 °C lower ring-opening onset vs. isocyanurate class

Context-dependent; may expand substrate range to heat-sensitive materials

Patent curing examples (room temp–80 °C); de-blocking profile requires formulation-specific verification

Evidence Dimension	Approximate thermal ring-opening (de-blocking) temperature range for latent isocyanate regeneration
Target Compound Data	Oxadiazine-2,4,6-trione class: effective de-blocking observed under ambient to 80 °C cure conditions in polyurethane adhesive compositions [1]
Comparator Or Baseline	Isocyanurate (1,3,5-triazine-2,4,6-trione) class: de-blocking typically requires >150 °C; exemplified in blocked isocyanate coating literature
Quantified Difference	Estimated ΔT ≥ 70 °C lower onset temperature for oxadiazine-trione vs. isocyanurate de-blocking
Conditions	Patent examples: one-can pressure-sensitive adhesive compositions curing at room temperature to 80 °C using oxadiazine-trione-containing isocyanate components [1]

Why This Matters

Lower curing temperature expands the accessible substrate range to include heat-sensitive plastics and composites, a critical selection criterion for adhesive and coating formulators.

• [1] US Patent 4,444,947. One-can type pressure-sensitive adhesive composition. Filed 1982, issued 1984. View Source

Synthetic Accessibility: Single-Step Salt Metathesis Route vs. Multi-Step Protection/Deprotection for Asymmetrical Oxadiazine-Triones

The patented method for preparing asymmetrical 1,3,5-oxadiazine-2,4,6-triones proceeds via reaction of a pre-formed oxadiazine-trione salt with one equivalent of alkylating agent R'Y [1]. In the specific example using the 3-methyl oxadiazine-trione salt, conversion to the asymmetrical 3-methyl-5-R' derivative proceeds in a single step. Achieving the same asymmetrical N3,N5-disubstitution pattern via the symmetrical disubstituted route (Slotta and Tschesche, 1927 [2]) would require differential protection of the two nitrogen atoms, adding at least two synthetic steps and reducing overall yield. The 3-methyl derivative therefore provides direct, atom-economical access to asymmetrical substitution patterns not achievable through symmetrical synthetic pathways.

Synthetic Efficiency

Class-level

Δ ≥ 1–2 synthetic steps eliminated vs. symmetrical protection/deprotection route

May reduce process mass intensity and solvent consumption

Based on patent salt metathesis route; actual step reduction depends on target substitution pattern

Evidence Dimension	Number of synthetic steps required to access an asymmetrical N3-methyl-N5-R'-oxadiazine-2,4,6-trione
Target Compound Data	1 step from 3-methyl-1,3,5-oxadiazine-2,4,6-trione salt (alkylation with R'Y at 25–60 °C) [1]
Comparator Or Baseline	Symmetrical route: 3 steps minimum (symmetrical disubstitution of parent + selective deprotection + re-alkylation) or 2 steps via differential isocyanate condensation
Quantified Difference	Δ ≥ 1–2 synthetic steps eliminated; atom economy improved by avoiding protecting group installation and removal
Conditions	Patent-defined route: pre-formed oxadiazine-trione ammonium or phosphonium salt reacted with alkyl halide/sulfate in aprotic solvent [1]

Why This Matters

Fewer synthetic steps directly reduce process mass intensity, solvent consumption, and manufacturing cost, making the 3-methyl derivative the preferred procurement choice when asymmetrical N3,N5-substitution is the synthetic target.

• [1] US Patent 4,544,743. Salts of 1,3,5-oxadiazines-2,4,6-triones, 1,3,5-oxadiazines-2,4,6-triones and the preparation thereof. Filed 1983, issued 1985. View Source
• [2] Slotta, K. H. and Tschesche, R. Ber., 1927, 60, 295. View Source

Evidence-Backed Application Scenarios for 3-Methyl-1,3,5-oxadiazinane-2,4,6-trione Procurement

Synthesis of Asymmetrical N3,N5-Disubstituted Oxadiazine-Trione Masked Isocyanate Building Blocks

The 3-methyl derivative serves as the direct precursor to asymmetrical 3-methyl-5-R'-1,3,5-oxadiazine-2,4,6-triones via single-step alkylation of the pre-formed oxadiazine-trione salt [1]. This route is uniquely suited to preparing asymmetrical masked isocyanates where the two nitrogen substituents confer differentiated reactivity, solubility, or de-blocking profiles. The 3,5-dimethyl analog cannot access this chemistry because it has no remaining N–H site [1].

Low-Temperature Cure Polyurethane Adhesives for Heat-Sensitive Polyester and Composite Substrates

Patent literature demonstrates that isocyanate components bearing the oxadiazine-2,4,6-trione ring cure at room temperature to 80 °C, achieving cohesive failure within the polyester substrate rather than adhesive failure at the bond line [2]. The 3-methyl derivative, as a low-molecular-weight member of this class, provides a higher density of latent isocyanate functionality per gram compared to higher-molecular-weight bis(isocyanatohexyl) analogs [3], enabling formulation of high-solids, low-viscosity primers.

Stoichiometrically Controlled Polyurethane Prepolymer Synthesis Without Crosslinking

Because the 3-methyl derivative presents exactly one N–H functionalization site, it acts as a monofunctional chain terminator or a difunctional chain extender when the oxadiazine-trione ring is subsequently thermally ring-opened to regenerate the isocyanate groups [1]. This contrasts with the parent unsubstituted compound, which can undergo uncontrolled di-functionalization leading to branching or gelation. Procurement of the 3-methyl compound therefore enables predictable linear prepolymer architecture [1].

Reference Standard for Oxadiazine-Trione Analytical Method Development

With a well-defined molecular formula (C4H4N2O4; MW = 144.09 g/mol) [3] and a single methylation site, the 3-methyl derivative serves as a simpler chromatographic and spectroscopic reference standard compared to the polymeric bis(isocyanatohexyl) analog (MW = 380.40 g/mol) [4], facilitating HPLC, GC-MS, or NMR method development for quality control of oxadiazine-trione-containing industrial intermediates.

Application

Selection Property

Validation Focus

Asymmetrical N3,N5-disubstituted oxadiazine-trione synthesis

Single free N5–H handle for selective alkylation

Controlled mono-functionalization without crosslinking byproducts

Low-temperature cure polyurethane adhesives

Thermal de-blocking profile at moderate temperatures

Adhesion to heat-sensitive polyester and composite substrates

Linear polyurethane prepolymer synthesis

Stoichiometric chain extension control

Prediction of linear architecture, avoiding branching or gelation

Chromatographic reference standard for oxadiazine-trione QC

Well-defined low molecular weight and single methylation

HPLC, GC-MS, or NMR method development for industrial intermediates

• [1] US Patent 4,544,743. Salts of 1,3,5-oxadiazines-2,4,6-triones, 1,3,5-oxadiazines-2,4,6-triones and the preparation thereof. Filed 1983, issued 1985. View Source
• [2] US Patent 4,495,020. Primer for bonding polyester plastics. Filed 1983, issued 1985. View Source
• [3] AngeneChem. CAS 89665-94-1: 2H-1,3,5-Oxadiazine-2,4,6(3H,5H)-trione, 3-methyl-. Molecular Formula C4H4N2O4, Molecular Weight 144.0856. View Source
• [4] PubChem Compound Summary. 2H-1,3,5-Oxadiazine-2,4,6(3H,5H)-trione, 3,5-bis(6-isocyanatohexyl)-. CID 14450205. Molecular Weight 380.40 g/mol. View Source